Cas no 28540-36-5 (Benzo[b]thiophene, 5-chloro-3-phenyl-)

• Product Name: Benzo[b]thiophene, 5-chloro-3-phenyl-
• CAS No: 28540-36-5
• MF: C₁₄H₉ClS
• MW: 244.739261388779
• CID: 2839249
• PubChem ID: 12182694
• Update Time: 2025-04-21

Benzo[b]thiophene, 5-chloro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-phenyl-benzo[b]thiophene
• Benzo[b]thiophene, 5-chloro-3-phenyl-
• SCHEMBL11617762
• DTXSID00479474
• 28540-36-5

• Inchi： 1S/C14H9ClS/c15-11-6-7-14-12(8-11)13(9-16-14)10-4-2-1-3-5-10/h1-9H
• InChI Key： AHSTUNKESURKDH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CS2)C1C=CC=CC=1

Computed Properties

• Exact Mass: 244.0113492Da
• Monoisotopic Mass: 244.0113492Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 28.2Ų